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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentanochlor, an anilide herbicide, is recognized for its role as a selective, contact herbicide.

[1] Its mode of action involves the inhibition of photosynthetic electron transport at photosystem

II, a critical process for plant viability.[1] This technical guide provides a comprehensive

overview of the core physicochemical properties of Pentanochlor, details the experimental

protocols for their determination, and visualizes its mechanism of action. All quantitative data is

presented in a structured format for clarity and comparative analysis.

Physicochemical Data of Pentanochlor
The following table summarizes the key physicochemical properties of Pentanochlor.
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Property Value Unit Reference(s)

IUPAC Name

N-(3-chloro-4-

methylphenyl)-2-

methylpentanamide

- [2]

CAS Number 2307-68-8 - [2][3]

Molecular Formula C₁₃H₁₈ClNO - [2][3]

Molecular Weight 239.74 g/mol [2][3]

Melting Point 79 - 80 °C [3]

Boiling Point (rough

estimate)
210 °C [3]

Water Solubility (at

room temperature)
8.5 mg/L [3]

Vapor Pressure (at 20

°C)
0.3 mPa

Log P (Octanol-Water

Partition Coefficient)
4.3 - [2]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of Pentanochlor
are outlined below, based on internationally recognized guidelines.

Water Solubility: Flask Method (Adapted from OECD
Guideline 105)
This method is suitable for substances with a water solubility greater than 10⁻² g/L.[4][5]

Principle: The flask method determines the saturation mass concentration of a substance in

water at a specific temperature.[4][6]

Apparatus:
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Constant temperature water bath with shaker

Glass flasks with stoppers

Centrifuge capable of maintaining the test temperature

Analytical balance

pH meter

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

[6]

Procedure:

Preliminary Test: To estimate the approximate solubility, a known amount of Pentanochlor is
added to a volume of water in a flask. The mixture is shaken at 30°C for 24 hours, then

equilibrated at 20°C for another 24 hours with occasional shaking. The solution is visually

inspected for undissolved particles.[6]

Main Test: Based on the preliminary test, an excess amount of Pentanochlor is added to

triplicate flasks containing purified water. The flasks are tightly stoppered and agitated in a

constant temperature bath at 30°C for a period sufficient to reach equilibrium (e.g., 24, 48,

and 72 hours).[6]

After the initial agitation period, the flasks are transferred to a constant temperature bath at

20°C and equilibrated for at least 24 hours with occasional shaking.[6]

The solutions are then centrifuged at 20°C to separate undissolved material.

The pH of the supernatant is measured.

Aliquots of the clear supernatant are carefully removed and prepared for analysis.

The concentration of Pentanochlor in the aqueous phase is determined by a validated

analytical method, such as HPLC. The average of the concentrations from the flasks that

have reached equilibrium is reported as the water solubility.
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Analytical Method (HPLC):

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A mixture of acetonitrile and water.

Detection: UV detector at an appropriate wavelength.

Quantification: Based on a calibration curve prepared from analytical standards of

Pentanochlor.

Vapor Pressure: Gas Saturation Method (Adapted from
OECD Guideline 104)
This method is suitable for determining the vapor pressure of solids or liquids with low volatility.

[7]

Principle: A stream of inert gas is passed over the test substance at a rate slow enough to

ensure saturation. The amount of substance transported by the gas is determined, and the

vapor pressure is calculated based on the ideal gas law.[8][9][10]

Apparatus:

Constant temperature chamber

Saturation column containing the test substance coated on a solid support (e.g., glass beads

or silica gel)[8]

Inert carrier gas supply (e.g., nitrogen or helium)[8]

Flow meter and controller

Trapping system to collect the vaporized substance (e.g., sorbent tubes)

Gas Chromatograph (GC) with a suitable detector (e.g., FID or MS) for analysis

Procedure:
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Sample Preparation: The saturation column is coated with Pentanochlor. This can be

achieved by dissolving the substance in a volatile solvent, applying it to the support material,

and then evaporating the solvent.[8]

Equilibration: The saturation column is placed in the constant temperature chamber and

allowed to equilibrate at the desired temperature (e.g., 25°C).

Saturation: The inert carrier gas is passed through the saturation column at a low, constant

flow rate.[8]

Trapping: The gas stream exiting the column, now saturated with Pentanochlor vapor, is

passed through the trapping system for a known period.

Analysis: The trapped Pentanochlor is desorbed from the trap and quantified using a

calibrated GC system.

Calculation: The vapor pressure (P) is calculated using the following equation: P = (m / V) *

(RT / M) where:

m = mass of the substance transported

V = volume of the carrier gas passed

R = ideal gas constant

T = absolute temperature

M = molecular weight of the substance[9]

Octanol-Water Partition Coefficient (Log P): HPLC
Method (Adapted from OECD Guideline 117)
This method estimates the octanol-water partition coefficient by correlating the retention time of

the substance on a reversed-phase HPLC column with the known Log P values of reference

compounds.[11][12][13]
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Principle: The logarithm of the retention factor (k) of a substance on a reversed-phase HPLC

system is linearly correlated with its Log P value.[12]

Apparatus:

HPLC system with a pump, injector, and UV detector

Reversed-phase HPLC column (e.g., C18)[12]

Data acquisition and processing system

Procedure:

Reference Substances: A series of reference compounds with well-documented Log P

values that bracket the expected Log P of Pentanochlor are selected.

Chromatographic Conditions: The HPLC system is operated with a mobile phase consisting

of a mixture of methanol and water. The column temperature is maintained at a constant

value.

Determination of Dead Time (t₀): The dead time is determined by injecting a non-retained

substance (e.g., thiourea).

Measurement of Retention Times: The reference substances and Pentanochlor are injected

separately, and their retention times (tR) are measured.

Calculation of Retention Factor (k): The retention factor for each substance is calculated

using the formula: k = (tR - t₀) / t₀

Calibration Curve: A graph of log k versus Log P for the reference substances is plotted.

Determination of Log P of Pentanochlor: The log k value for Pentanochlor is used to

interpolate its Log P from the calibration curve.

Signaling Pathway and Experimental Workflow
Visualization
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Mode of Action: Inhibition of Photosystem II
Pentanochlor acts as a herbicide by inhibiting photosynthesis. Specifically, it disrupts the

electron transport chain in Photosystem II (PSII). It binds to the QB site on the D1 protein of the

PSII reaction center, thereby blocking the binding of plastoquinone.[14][15][16] This interruption

of electron flow from QA to QB prevents the formation of ATP and NADPH, which are essential

for carbon fixation and ultimately leads to the death of the plant.[14][16]
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Caption: Inhibition of Photosynthetic Electron Transport by Pentanochlor.

Experimental Workflow: Determination of Water
Solubility
The following diagram illustrates the logical workflow for determining the water solubility of

Pentanochlor using the flask method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1679291?utm_src=pdf-body
https://www.benchchem.com/product/b1679291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Preliminary Test:
Estimate Solubility Range

Main Test:
Prepare Triplicate Samples

(Excess Pentanochlor in Water)

Equilibrate at 30°C
with Agitation
(24, 48, 72h)

Equilibrate at 20°C
(≥24h)

Centrifuge to
Separate Undissolved Solid

Analyze Supernatant
Concentration by HPLC

Check for Equilibrium
(Consistent Concentrations)

No

Report Water Solubility

Yes

End

Click to download full resolution via product page

Caption: Workflow for Water Solubility Determination (Flask Method).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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